Cas no 749218-99-3 (1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl-)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl-
• CAS No: 749218-99-3
• MF: C₂₀H₁₅N₃O₂
• MW: 329.352004289627
• CID: 1773784
• PubChem ID: 2339290
• Update Time: 2025-07-23

1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl-
• AKOS000118626
• 749218-99-3
• EN300-04360
• G45166
• 3-methyl-1,6-diphenylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• 3-Methyl-1,6-diphenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylicacid
• 3-Methyl-1,6-diphenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
• AB00714545-01
• Z55869015

• Inchi： 1S/C20H15N3O2/c1-13-18-16(20(24)25)12-17(14-8-4-2-5-9-14)21-19(18)23(22-13)15-10-6-3-7-11-15/h2-12H,1H3,(H,24,25)
• InChI Key： RNBNZWAFCTWSHQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=CC=CC=2)N=C2C=1C(C)=NN2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 329.116426730g/mol
• Monoisotopic Mass: 329.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl-

Introduction to 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl- (CAS No. 749218-99-3) and Its Emerging Applications in Chemical Biology

The compound 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl- (CAS No. 749218-99-3) represents a fascinating heterocyclic scaffold that has garnered significant attention in the field of chemical biology and drug discovery. This bicyclic structure, characterized by a fused pyrazole and pyridine ring system, exhibits a unique combination of electronic and steric properties that make it a versatile platform for designing novel bioactive molecules. The presence of multiple aromatic substituents, including two phenyl groups at the 1 and 6 positions and a methyl group at the 3 position, further enhances its potential as a pharmacophore.

Recent advancements in medicinal chemistry have highlighted the therapeutic significance of 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl- due to its ability to modulate various biological pathways. The pyrazolo[3,4-b]pyridine core is known for its structural similarity to several bioactive natural products and pharmacologically relevant compounds. This similarity has prompted extensive research into its derivatives as potential inhibitors of enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its dual functionality. The carboxylic acid moiety at the 4-position provides a site for further derivatization, enabling the synthesis of amides, esters, or other functional groups that can enhance binding affinity or improve pharmacokinetic properties. Meanwhile, the aromatic rings contribute to favorable interactions with biological targets through π-stacking and hydrophobic effects. These features have made 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl- a valuable building block in the development of small-molecule drugs.

In recent years, computational chemistry and high-throughput screening have been instrumental in identifying promising derivatives of this scaffold. Virtual screening approaches have revealed that certain analogs exhibit potent activity against kinases and other enzymes implicated in tumor growth and progression. For instance, studies have demonstrated that modifications at the 5-position of the pyrazole ring can significantly enhance binding to target proteins while minimizing off-target effects. Such findings underscore the importance of structural optimization in maximizing therapeutic efficacy.

The synthetic accessibility of 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl- also contributes to its appeal in drug discovery. Modern synthetic methodologies have enabled efficient construction of this core structure through multi-step reactions involving cyclization and functional group interconversions. These methods often employ readily available starting materials and transition-metal catalysts to achieve high yields and enantioselectivity. The ability to rapidly generate libraries of derivatives allows researchers to explore diverse chemical space efficiently.

Preclinical studies have provided further evidence of the biological relevance of this compound class. In vitro assays have shown that certain derivatives exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, some analogs have demonstrated anti-inflammatory properties by modulating cytokine production in immune cells. These preclinical findings have laid the groundwork for exploring their potential in treating chronic inflammatory disorders.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploiting the therapeutic potential of 1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl-1,6-diphenyl-. Predictive models can now identify optimal substituents based on large datasets of bioactivity data, accelerating the design process. Furthermore, fragment-based drug design strategies leverage small molecular fragments derived from this scaffold to build more complex lead compounds with improved pharmacological profiles.

Future directions in research may focus on exploring novel applications in areas such as antibiotic development and central nervous system (CNS) disorders. The structural features of this compound make it an attractive candidate for designing molecules that can cross the blood-brain barrier or interact with specific neural receptors. Additionally, its ability to chelate metal ions could be exploited for developing metallodrugs targeting metalloproteinases involved in pathological processes.

In conclusion,1H-Pyrazolo[3,4-b]pyridine-4-carboxylic acid, 3-methyl, 1, 6-diphenyl (CAS No. 749218-99-3) represents a promising scaffold with diverse biological activities and synthetic tractability. Its unique structural features position it as a valuable tool for developing next-generation therapeutics across multiple disease areas. As research continues to uncover new applications and optimize its pharmacological properties,this compound is poised to make significant contributions to chemical biology and medicine.